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Compound of Interest

Compound Name: Methyl 2-hydroxy-3-iodobenzoate

CAS No.: 128033-28-3

Cat. No.: B6308844

Get Quote

Executive Summary
Methyl 2-hydroxy-3-iodobenzoate (CAS: 128033-28-3), also known as Methyl 3-

iodosalicylate, is a critical halogenated aromatic intermediate used in the synthesis of complex

pharmaceuticals and agrochemicals.[1] Its structural unique features—an ortho-positioned

iodine atom relative to a phenolic hydroxyl group—make it a prime candidate for transition-

metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

Understanding the solubility landscape of this compound is non-trivial due to the competing

electronic effects of the intramolecular hydrogen bond (between the hydroxyl and carbonyl

oxygen) and the lipophilic iodine substituent. This guide provides a scientifically grounded

analysis of its solubility in organic solvents, experimental protocols for determination, and

strategic solvent selection for synthesis and purification.

Physicochemical Profile & Structural Analysis[2][3]
To predict and manipulate solubility effectively, one must understand the molecular forces at

play.
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Property Data / Characteristic Implications for Solubility

Molecular Formula C₈H₇IO₃
Moderate molecular weight

(278.04 g/mol ).[1]

Physical State Crystalline Solid

Requires energy to break

lattice forces (enthalpy of

fusion).

Melting Point
~46–50 °C (Est.[2] based on

isomers)

Low melting point suggests

weak lattice energy; high

solubility in compatible

solvents.

LogP (Predicted) ~3.1 – 3.5
Highly lipophilic; poor water

solubility.

H-Bond Donor 1 (Phenolic OH)
Capable of H-bonding, but

often "tied up" intramolecularly.

H-Bond Acceptor 2 (Ester Carbonyl + Ether O) Receptive to protic solvents.

The "Pseudo-Macrocycle" Effect
A defining feature of methyl 3-iodosalicylate is the intramolecular hydrogen bond between the

phenolic hydrogen and the ester carbonyl oxygen.

Effect: This "locks" the molecule into a planar conformation and masks the polarity of the

hydroxyl group.

Result: The compound behaves more non-polar than its functional groups suggest. It

dissolves more readily in non-polar solvents (like dichloromethane) than para-isomers (e.g.,

Methyl 4-hydroxy-3-iodobenzoate) where the hydroxyl is exposed to the solvent.

Solubility Landscape in Organic Solvents
The following classification is based on empirical behavior of halogenated salicylates and

standard solubility parameters.
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Class I: High Solubility (Primary Reaction Solvents)
Solvents that dissolve >100 mg/mL. Used for reactions and preparing stock solutions.[3]

Dichloromethane (DCM) & Chloroform:

Mechanism: Excellent dispersion force interactions with the iodine atom and dipole-dipole

interactions with the ester. The "masked" hydroxyl group does not hinder dissolution in

these aprotic solvents.

Application: Ideal for iodination reactions or Friedel-Crafts acylations.

Tetrahydrofuran (THF) & 1,4-Dioxane:

Mechanism: The ether oxygens in the solvent act as H-bond acceptors, potentially

disrupting the intramolecular H-bond and stabilizing the molecule.

Application: Standard solvents for Suzuki/Sonogashira couplings.

Dimethylformamide (DMF) & Dimethyl Sulfoxide (DMSO):

Mechanism: High dielectric constants and strong H-bond accepting capability.

Application: Nucleophilic substitutions (S_NAr) where high temperature is required.

Class II: Moderate Solubility (Purification/Crystallization)
Solvents that dissolve 10–50 mg/mL, often temperature-dependent.

Methanol & Ethanol:

Mechanism: While polar, the alkyl chain of the ester and the iodine atom provide enough

lipophilicity to dissolve in alcohols, especially when warm.

Application:Recrystallization. The compound is soluble in hot ethanol but crystallizes out

upon cooling.

Ethyl Acetate:
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Mechanism: "Like dissolves like" regarding the ester functionality.

Application: Standard eluent for silica gel chromatography.

Class III: Low Solubility (Anti-Solvents)
Solvents that dissolve <1 mg/mL. Used to precipitate the product.[4]

Water:

Mechanism: The hydrophobic iodine and methyl group, combined with the intramolecular

H-bond, prevent effective hydration.

Hexanes / Heptane:

Mechanism: Lacks the polarity to interact with the ester/phenol core effectively.

Application: Used to precipitate the product from a concentrated DCM or Ethyl Acetate

solution.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this standard operating procedure (SOP) to generate precise solubility data for your

specific batch.

Objective: Determine the saturation concentration (

) of Methyl 2-hydroxy-3-iodobenzoate in a target solvent at 25°C.

Preparation: Weigh approximately 500 mg of the solid into a 4 mL glass vial.

Addition: Add 1.0 mL of the target solvent.

Equilibration:

Seal the vial tightly.

Sonicate for 5 minutes to break up aggregates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://edubirdie.com/docs/eastern-kentucky-university/che-361-organic-chemistry-i/122608-experiment-6-iodination-of-salicylamide
https://www.benchchem.com/product/b6308844/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-profile-of-methyl-2-hydroxy-3-iodobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6308844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place in a shaker or orbital mixer at 25°C for 24 hours.

Verification: If the solid dissolves completely, add more solid until a persistent precipitate

remains (saturation).

Sampling:

Centrifuge the vial at 3000 rpm for 5 minutes.

Carefully extract 0.5 mL of the clear supernatant using a syringe with a 0.45 µm PTFE

filter.

Quantification:

Transfer the filtered supernatant to a pre-weighed vial (

).

Evaporate the solvent under a stream of nitrogen or in a vacuum oven.

Weigh the dried vial (

).

Calculation:

Protocol B: Solvent Selection for Recrystallization
A rapid screening method to purify crude material.

Place 50 mg of crude Methyl 2-hydroxy-3-iodobenzoate in a test tube.

Add Ethanol dropwise while heating with a heat gun (or water bath) until dissolved.

If >2 mL is required, the solvent is too weak. Switch to Ethyl Acetate.

Once dissolved hot, allow to cool slowly to room temperature.

Observation:
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Crystals form: Good solvent system.

No crystals: Add an anti-solvent (e.g., Hexane) dropwise until turbidity appears, then cool.

Oiling out: The compound is melting before dissolving (common with low MP solids).

Switch to a lower boiling solvent system (e.g., DCM/Hexane).

Visualization of Workflows
Diagram 1: Solubility Determination Workflow
This workflow illustrates the logical steps to determine quantitative solubility.
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Caption: Step-by-step gravimetric workflow for determining equilibrium solubility.

Diagram 2: Solvent Selection Decision Tree
A logic gate for selecting the correct solvent based on the intended application.
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Caption: Decision matrix for selecting solvents based on synthetic or purification needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profile-of-methyl-2-hydroxy-3-iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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